Cas no 2208822-59-5 (ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate)

• Product Name: ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate
• CAS No: 2208822-59-5
• MF: C₁₀H₈BrFN₂O₂
• MW: 287.085124969482
• CID: 5106527
• Update Time: 2026-03-03

ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-bromo-3-fluoro-, ethyl ester
• ethyl 6-bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylate
• ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate

• Inchi： 1S/C10H8BrFN2O2/c1-2-16-10(15)8-9(12)14-5-6(11)3-4-7(14)13-8/h3-5H,2H2,1H3
• InChI Key： UYFCNZAISADZBC-UHFFFAOYSA-N
• SMILES： C12=NC(C(OCC)=O)=C(F)N1C=C(Br)C=C2

Additional information on ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate

Ethyl 6-Bromo-3-Fluoro-Imidazo[1,2-a]Pyridine-2-Carboxylate (CAS No. 2208822-59-5): A Comprehensive Overview

Ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 2208822-59-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique combination of bromine and fluorine substituents on the imidazopyridine scaffold imparts distinct chemical and biological characteristics, making it a valuable candidate for drug discovery and development.

The structure of ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate is characterized by a central imidazopyridine core with a bromine atom at the 6-position and a fluorine atom at the 3-position. The ethyl ester group at the 2-carboxylate position adds further complexity and reactivity to the molecule. This structural arrangement not only influences the compound's solubility and stability but also plays a crucial role in its pharmacological profile.

Recent research has highlighted the potential of ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, its ability to modulate specific signaling pathways makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In the realm of antiviral research, ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate has demonstrated activity against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral replication processes, thereby reducing viral load and mitigating disease progression. This makes it a valuable lead compound for developing novel antiviral therapies.

The anticancer potential of ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate has also been explored extensively. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting specific oncogenic pathways. Its ability to selectively kill cancer cells while sparing normal cells makes it an attractive candidate for cancer therapy. Furthermore, its low toxicity profile in animal models suggests that it may have fewer side effects compared to traditional chemotherapeutic agents.

The synthesis of ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate involves several well-established chemical reactions. One common approach is to start with an appropriate imidazopyridine precursor and introduce the bromine and fluorine substituents through selective halogenation reactions. The ethyl ester group can then be introduced via esterification of the carboxylic acid moiety. This synthetic route allows for high yields and purity, making it suitable for large-scale production.

In terms of pharmacokinetics, ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate exhibits favorable properties such as good oral bioavailability and a long half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects. Additionally, its low molecular weight and lipophilicity contribute to its ability to cross biological membranes, enhancing its potential as an orally active drug candidate.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize its pharmacological properties. Ongoing clinical trials are evaluating the safety and efficacy of ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate in various disease models. These studies will provide valuable insights into its therapeutic applications and pave the way for its eventual use in clinical practice.

In conclusion, ethyl 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 2208822-59-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it a promising candidate for developing novel therapies in areas such as inflammation, viral infections, and cancer. Continued research into this compound will undoubtedly contribute to advancements in drug discovery and improve patient outcomes.